Myxopyronin A
Myxopyronin A
Myxopyronin A is a bacterial RNA polymerase (RNAP) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
88192-98-7
VCID:
VC0536525
InChI:
InChI=1S/C23H31NO6/c1-6-9-15(2)11-12-17(4)21(26)20-18(25)14-19(30-22(20)27)16(3)10-7-8-13-24-23(28)29-5/h8,11-14,16,25H,6-7,9-10H2,1-5H3,(H,24,28)/b13-8+,15-11+,17-12+/t16-/m1/s1
SMILES:
CCCC(=CC=C(C)C(=O)C1=C(C=C(OC1=O)C(C)CCC=CNC(=O)OC)O)C
Molecular Formula:
C23H31NO6
Molecular Weight:
417.5
Myxopyronin A
CAS No.: 88192-98-7
Cat. No.: VC0536525
Molecular Formula: C23H31NO6
Molecular Weight: 417.5
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Myxopyronin A is a bacterial RNA polymerase (RNAP) inhibitor. |
|---|---|
| CAS No. | 88192-98-7 |
| Molecular Formula | C23H31NO6 |
| Molecular Weight | 417.5 |
| IUPAC Name | methyl N-[(E,5R)-5-[5-[(2E,4E)-2,5-dimethylocta-2,4-dienoyl]-4-hydroxy-6-oxopyran-2-yl]hex-1-enyl]carbamate |
| Standard InChI | InChI=1S/C23H31NO6/c1-6-9-15(2)11-12-17(4)21(26)20-18(25)14-19(30-22(20)27)16(3)10-7-8-13-24-23(28)29-5/h8,11-14,16,25H,6-7,9-10H2,1-5H3,(H,24,28)/b13-8+,15-11+,17-12+/t16-/m1/s1 |
| Standard InChI Key | XIBGXHNKXPLLAN-YDDADCBQSA-N |
| SMILES | CCCC(=CC=C(C)C(=O)C1=C(C=C(OC1=O)C(C)CCC=CNC(=O)OC)O)C |
| Appearance | Solid powder |
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